1-phenyl-1H-1,3-benzodiazol-2-amine

• IUPAC Name: 1-phenylbenzimidazol-2-amine
• InChI: InChI=1S/C13H11N3/c14-13-15-11-8-4-5-9-12(11)16(13)10-6-2-1-3-7-10/h1-9H,(H2,14,15)
• InChI Key: LUEQIDSEGWXUMD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C3=CC=CC=C3N=C2N
• Molecular Formula: C13H11N3
• DSSTOX Substance ID: DTXSID60378277
• Molecular Weight: 209.25 g/mol
• CAS No.: 43023-11-6

Description

1-Phenyl-1H-1,3-benzodiazol-2-amine, also known as PBD, is a benzodiazole derivative that has gained significant attention in scientific research due to its potential applications in various fields. PBD has been extensively studied for its unique properties, including its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Anticancer Compounds

1-phenyl-1H-1,3-benzodiazol-2-amine derivatives have been explored for their potential as anticancer compounds. Palladium(II) and platinum(II) complexes containing benzimidazole ligands were synthesized and evaluated for their cytotoxicity against different cancer cell lines. The complexes showed promising activity, highlighting the potential of benzodiazol-2-amine derivatives in cancer therapy (Ghani & Mansour, 2011).

Organic Light-Emitting Diodes (OLEDs)

Bipolar molecules derived from this compound have been utilized in the development of highly efficient single-layer organic light-emitting diodes. These molecules demonstrate excellent thermal stability and solubility, making them suitable for solution processing in OLED fabrication (Ge et al., 2008).

Antimicrobial Agents

Derivatives of this compound have also been synthesized and tested for their antimicrobial activity. Some compounds exhibited significant antibacterial activity, suggesting their potential use in developing new antimicrobial agents (Noolvi et al., 2014).

Corrosion Resistance

Compounds containing the benzodiazol-2-amine moiety have been investigated for their role in enhancing the corrosion resistance of mild steel in acidic solutions. The inhibition efficiency of these compounds points to their potential application in corrosion protection (Salarvand et al., 2017).

Safety and Hazards

The compound may cause skin and eye irritation. Proper protective equipment should be used when handling it.

Mechanism of Action

Target of Action

It is known that imidazole derivatives, which this compound is a part of, have a broad range of biological activities and can interact with various biological targets .

Mode of Action

Imidazole derivatives are known to interact with their targets in various ways, leading to a range of biological effects .

Biochemical Pathways

Imidazole derivatives are known to affect a variety of biochemical pathways, leading to their broad range of biological activities .

Result of Action

Imidazole derivatives are known to have a variety of biological activities, suggesting that they can have diverse molecular and cellular effects .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of imidazole derivatives .

Biochemical Analysis

Biochemical Properties

1-phenyl-1H-1,3-benzodiazol-2-amine plays a crucial role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been shown to interact with proteomic enzymes, influencing their activity and stability . The nature of these interactions often involves binding to active sites or altering the conformation of the enzymes, thereby affecting their catalytic efficiency.

Cellular Effects

The effects of this compound on cells are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that this compound can alter the expression of specific genes involved in metabolic pathways, leading to changes in cellular metabolism . Additionally, it affects cell signaling pathways by interacting with key signaling molecules, thereby influencing cellular responses to external stimuli.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It binds to specific biomolecules, leading to enzyme inhibition or activation. For example, it can inhibit certain proteases by binding to their active sites, preventing substrate access . This binding interaction can also lead to changes in gene expression, as the compound may influence transcription factors or other regulatory proteins.

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings are noteworthy. Over time, the stability and degradation of the compound can influence its effectiveness. Studies have shown that the compound remains stable under certain conditions but may degrade under others, affecting its long-term impact on cellular function . In vitro and in vivo studies have demonstrated that prolonged exposure to the compound can lead to sustained changes in cellular processes.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as enhanced enzyme activity or improved cellular function. At higher doses, toxic or adverse effects may be observed . These threshold effects highlight the importance of dosage optimization in research and therapeutic applications.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors, influencing metabolic flux and metabolite levels . For instance, the compound may enhance or inhibit specific metabolic reactions, leading to changes in the overall metabolic profile of cells. These interactions are crucial for understanding the compound’s role in cellular metabolism.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are essential for its activity. The compound interacts with transporters and binding proteins, facilitating its movement across cellular membranes . This transport is critical for its localization and accumulation in specific cellular compartments, where it exerts its biochemical effects.

Subcellular Localization

The subcellular localization of this compound is a key factor in its activity. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . This localization can influence its function, as the compound may interact with different biomolecules depending on its subcellular distribution.